Cas no 88159-18-6 (9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]-)
88159-18-6 structure
Product Name:9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]-
CAS No:88159-18-6
MF:C18H30O3
MW:294.429006099701
CID:642791
PubChem ID:111551
Update Time:2025-04-19
9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]- Chemical and Physical Properties
Names and Identifiers
-
- 9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]-
- 11-(3-pent-2-enyloxiran-2-yl)undec-9-enoic acid
- 11-[3-(2-Pentenyl)oxiranyl]-9-undecenoic acid
- 88159-18-6
- DTXSID60276108
-
- Inchi: 1S/C18H30O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h3,8,10-11,16-17H,2,4-7,9,12-15H2,1H3,(H,19,20)
- InChI Key: BKKGUKSHPCTUGE-UHFFFAOYSA-N
- SMILES: O1C(CC=CCC)C1CC=CCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 294.21949481g/mol
- Monoisotopic Mass: 294.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 13
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 5
- Topological Polar Surface Area: 49.8Ų
9-Undecenoic acid, 11-[3-(2-pentenyl)oxiranyl]- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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